Cas no 1805451-21-1 (4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetonitrile)
4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetonitrile
-
- Inchi: 1S/C9H8F2N2O2/c1-15-9-7(14)6(8(10)11)4-5(13-9)2-3-12/h4,8,14H,2H2,1H3
- InChI Key: UDBIFNMCFCAXHI-UHFFFAOYSA-N
- SMILES: FC(C1C(=C(N=C(CC#N)C=1)OC)O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 254
- XLogP3: 1.1
- Topological Polar Surface Area: 66.1
4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029029120-250mg |
4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetonitrile |
1805451-21-1 | 95% | 250mg |
$999.60 | 2022-04-01 | |
| Alichem | A029029120-500mg |
4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetonitrile |
1805451-21-1 | 95% | 500mg |
$1,735.55 | 2022-04-01 | |
| Alichem | A029029120-1g |
4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetonitrile |
1805451-21-1 | 95% | 1g |
$2,923.95 | 2022-04-01 |
4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetonitrile Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetonitrile
Introduction to 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetonitrile (CAS No. 1805451-21-1)
4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetonitrile (CAS No. 1805451-21-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents. This article provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetonitrile.
Chemical Structure and Properties
4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetonitrile is a pyridine derivative with a difluoromethyl group, a hydroxyl group, and a methoxy group attached to the pyridine ring. The presence of these functional groups imparts distinct chemical properties to the molecule. The difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the hydroxyl and methoxy groups contribute to its polarity and reactivity. These structural features make 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetonitrile an attractive candidate for drug development.
The molecular formula of 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetonitrile is C10H9F2N2O3, with a molecular weight of approximately 237.18 g/mol. The compound is typically synthesized through a multi-step process involving the condensation of appropriate precursors followed by functional group modifications. The detailed synthetic route is crucial for ensuring high purity and yield, which are essential for pharmaceutical applications.
Synthesis Methods
The synthesis of 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetonitrile has been reported in several research articles, highlighting different approaches to achieve the desired product. One common method involves the reaction of 2-methoxy-6-cyano-pyridin-3(2H)-one with difluoroiodomethane in the presence of a base such as potassium carbonate. This reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of the difluoromethylated intermediate. Subsequent hydrolysis and oxidation steps yield the final product.
An alternative synthetic route involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. In this method, 2-methoxy-6-cyano-pyridin-3(2H)-one is treated with difluoroiodomethane under microwave irradiation, followed by purification using column chromatography. The microwave-assisted approach not only enhances efficiency but also reduces the environmental impact associated with traditional synthesis methods.
Biological Activities and Applications
4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetonitrile has been extensively studied for its biological activities, particularly in the context of enzyme inhibition and anti-inflammatory properties. Recent research has demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play crucial roles in the production of pro-inflammatory mediators, making their inhibition a promising strategy for treating inflammatory diseases.
In addition to its anti-inflammatory properties, 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetonitrile has shown potential as an antiviral agent. Studies have indicated that this compound can effectively inhibit viral replication by interfering with key viral enzymes or pathways. For example, it has been reported to exhibit activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV), suggesting its potential use in antiviral therapy.
Clinical Trials and Future Prospects
The promising biological activities of 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetonitrile have led to its evaluation in preclinical and early-stage clinical trials. Preclinical studies have demonstrated that this compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These findings have paved the way for further clinical investigations.
In early-stage clinical trials, 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetonitrile has shown promising results in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to selectively inhibit inflammatory enzymes without causing significant side effects makes it an attractive candidate for further development.
Conclusion
4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetonitrile (CAS No. 1805451-21-1) is a promising compound with a unique chemical structure that confers multiple biological activities. Its potential applications in anti-inflammatory and antiviral therapy have been supported by both preclinical studies and early-stage clinical trials. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents for various diseases.
1805451-21-1 (4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)